Cas no 41935-73-3 (5-fluoro-2,4-dimethoxy-pyridine)

• Product Name: 5-fluoro-2,4-dimethoxy-pyridine
• CAS No: 41935-73-3
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 1112307
• PubChem ID: 21827421
• Update Time: 2025-07-21

5-fluoro-2,4-dimethoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,4-dimethoxy-pyridine
• 2,4-Dimethoxy-5-fluoropyridine
• 41935-73-3
• SCHEMBL8118182

• Inchi： 1S/C7H8FNO2/c1-10-6-3-7(11-2)9-4-5(6)8/h3-4H,1-2H3
• InChI Key： GZVZHEQUEIUHQO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1OC)OC

Computed Properties

• Exact Mass: 157.054
• Monoisotopic Mass: 157.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2
• XLogP3: 1.2

Additional information on 5-fluoro-2,4-dimethoxy-pyridine

Introduction to 5-fluoro-2,4-dimethoxy-pyridine (CAS No. 41935-73-3)

5-fluoro-2,4-dimethoxy-pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 41935-73-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The structural motif of 5-fluoro-2,4-dimethoxy-pyridine consists of a pyridine core substituted with a fluorine atom at the 5-position and methoxy groups at the 2- and 4-positions. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for further functionalization. The fluorine atom, in particular, is a key pharmacophore that can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates.

In recent years, 5-fluoro-2,4-dimethoxy-pyridine has been extensively explored in medicinal chemistry for its role in synthesizing small-molecule inhibitors and activators. One notable area of research involves its application in developing kinase inhibitors, which are critical for treating cancers, inflammatory diseases, and other disorders. The fluorinated pyridine ring can serve as a hinge-binding motif or as part of an allosteric site, allowing for precise modulation of enzyme activity. For instance, studies have demonstrated its utility in designing inhibitors targeting tyrosine kinases, where the fluorine atom enhances interactions with the ATP-binding pocket.

Additionally, 5-fluoro-2,4-dimethoxy-pyridine has found utility in the synthesis of antiviral agents. The presence of electron-withdrawing and electron-donating groups at specific positions on the pyridine ring can influence the molecule's ability to interact with viral proteases or polymerases. Recent advancements in computational chemistry have enabled researchers to predict optimal modifications to this scaffold for enhanced antiviral activity. For example, virtual screening combined with experimental validation has identified derivatives of 5-fluoro-2,4-dimethoxy-pyridine that exhibit potent inhibitory effects against RNA-dependent RNA polymerases, contributing to the development of new antiviral therapies.

The agrochemical industry has also leveraged 5-fluoro-2,4-dimethoxy-pyridine as a key intermediate in formulating novel pesticides and herbicides. Its structural features allow for the creation of compounds that selectively target pathogenic fungi or insects while minimizing toxicity to beneficial organisms. For instance, fluorinated pyridines have been incorporated into systemic fungicides that disrupt fungal cell wall synthesis or metabolic pathways essential for growth. These innovations not only improve crop protection but also contribute to sustainable agriculture by reducing environmental impact.

The synthetic methodologies for preparing 5-fluoro-2,4-dimethoxy-pyridine have seen significant advancements, particularly in green chemistry approaches. Traditional synthetic routes often involve harsh conditions or generate substantial waste; however, recent developments have focused on catalytic processes that are more efficient and environmentally benign. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the desired fluorinated pyridine framework under mild conditions. Such methodologies align with global efforts to reduce the ecological footprint of chemical synthesis while maintaining high yields and purity.

In conclusion,5-fluoro-2,4-dimethoxy-pyridine (CAS No. 41935-73-3) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable building block for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and sustainable synthetic strategies,5-fluoro-2,4-dimethoxy-pyridine is poised to remain at the forefront of molecular innovation.